![molecular formula C20H18BrN3O4S2 B2967604 2-({5-[(4-bromophenyl)sulfonyl]-6-oxo-1,6-dihydropyrimidin-2-yl}sulfanyl)-N-(2,4-dimethylphenyl)acetamide CAS No. 893789-36-1](/img/no-structure.png)
2-({5-[(4-bromophenyl)sulfonyl]-6-oxo-1,6-dihydropyrimidin-2-yl}sulfanyl)-N-(2,4-dimethylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
Synthesis analysis involves understanding the chemical reactions used to synthesize the compound. This could involve various types of reactions such as substitution, addition, elimination, oxidation, reduction, etc .Chemical Reactions Analysis
This involves studying how the compound reacts with other substances. The type of reaction (acid-base, redox, etc.), the products formed, and the conditions required for the reaction are typically studied .Physical and Chemical Properties Analysis
This involves studying properties like melting point, boiling point, solubility, optical activity, etc. Chemical properties include reactivity, stability, etc .Scientific Research Applications
Synthesis and Characterization
- A study focused on synthesizing and characterizing a series of derivatives related to the specified compound. These derivatives were evaluated for antibacterial and anti-enzymatic potential, highlighting the compound's relevance in developing new antibacterial agents (Nafeesa, Rehman, Abbasi, Siddiqui, Rasool, & Shah, 2017).
Anticancer Activity
- Research on 4-arylsulfonyl-1,3-oxazoles, structurally similar to the given compound, revealed significant anticancer activities against various cancer cell lines, indicating the compound's potential in cancer research and therapy (Zyabrev, Demydchuk, Zhirnov, & Brovarets, 2022).
Molecular Structure and Drug Interaction
- A study explored the molecular structure and drug interaction properties of similar compounds. This research offers insights into the chemical properties and potential therapeutic uses of these compounds in medicine (Mary, Siddique, Pradhan, Jayaprakash, & James, 2020).
Antibacterial and Antifungal Properties
- Another study synthesized heterocyclic compounds incorporating sulfamoyl moiety, akin to the compound . These compounds showed promising antibacterial and antifungal activities, suggesting potential applications in combating infections (Darwish, Fattah, Attaby, & Al-Shayea, 2014).
Anticonvulsant Potential
- Research on (4,6-dimethylpyrimidin-2-yl)thio-N-acetamides derivatives, structurally similar to the specified compound, highlighted their potential as anticonvulsants. This indicates possible applications in the development of new treatments for epilepsy (Severina, Skupa, Voloshchuk, & Georgiyants, 2020).
Mechanism of Action
Safety and Hazards
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of 2,4-dimethylphenylacetic acid with thionyl chloride to form 2,4-dimethylphenylacetyl chloride. This is then reacted with 2-mercapto-5-[(4-bromophenyl)sulfonyl]-6-oxo-1,6-dihydropyrimidine to form the desired compound.", "Starting Materials": [ "2,4-dimethylphenylacetic acid", "thionyl chloride", "2-mercapto-5-[(4-bromophenyl)sulfonyl]-6-oxo-1,6-dihydropyrimidine" ], "Reaction": [ "2,4-dimethylphenylacetic acid is reacted with thionyl chloride to form 2,4-dimethylphenylacetyl chloride.", "2-mercapto-5-[(4-bromophenyl)sulfonyl]-6-oxo-1,6-dihydropyrimidine is then reacted with 2,4-dimethylphenylacetyl chloride in the presence of a base such as triethylamine to form the desired compound, 2-({5-[(4-bromophenyl)sulfonyl]-6-oxo-1,6-dihydropyrimidin-2-yl}sulfanyl)-N-(2,4-dimethylphenyl)acetamide." ] } | |
CAS No. |
893789-36-1 |
Molecular Formula |
C20H18BrN3O4S2 |
Molecular Weight |
508.41 |
IUPAC Name |
2-[[5-(4-bromophenyl)sulfonyl-6-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(2,4-dimethylphenyl)acetamide |
InChI |
InChI=1S/C20H18BrN3O4S2/c1-12-3-8-16(13(2)9-12)23-18(25)11-29-20-22-10-17(19(26)24-20)30(27,28)15-6-4-14(21)5-7-15/h3-10H,11H2,1-2H3,(H,23,25)(H,22,24,26) |
InChI Key |
POAXASPVZMKSER-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C=C1)NC(=O)CSC2=NC=C(C(=O)N2)S(=O)(=O)C3=CC=C(C=C3)Br)C |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.